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Compound of Interest

Compound Name: Methyl 4-tert-butoxybenzoate
CAS No.: 62370-08-5
Cat. No.: B1625856
Get Quote
. J

Executive Summary & Core Directive

Do not treat this compound as a generic organic ester. While Methyl 4-tert-butoxybenzoate
shares combustion properties with standard benzoates, its tert-butoxy ether moiety introduces
a specific chemical instability: Acid Sensitivity.

The Critical Directive: NEVER dispose of Methyl 4-tert-butoxybenzoate in waste streams
containing strong mineral acids (e.g., Sulfuric, Hydrochloric, Nitric). The acid-catalyzed
cleavage of the tert-butyl ether group can generate isobutylene gas, creating a rapid pressure
buildup hazard in sealed waste drums.

Disposal Method: High-Temperature Incineration via a licensed chemical waste contractor.

Chemical Profile & Identification

Verify your specific lot against the following data to ensure accurate identification. Note the
distinction from the more common tert-butyl analog.[1]
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Parameter Specification

Chemical Name Methyl 4-tert-butoxybenzoate
CAS Number 62370-08-5

Molecular Formula C12H1603

Molecular Weight 208.25 g/mol

o Benzoate ester with a para-positioned tert-butyl
Structure Description
ether group.

) Solid (typically white crystalline) or Liquid
Physical State
(supercooled).

N Soluble in organic solvents (DCM, Ethyl Acetate,
Solubility )
Methanol); Insoluble in water.

Non-listed. Characteristic waste (D001) if
ignitable formulation.

RCRA Waste Status

The "Why": Mechanistic Hazard Analysis

Effective safety relies on understanding causality. The standard protocol for this compound is
derived from its functional group chemistry.

o The Ether Risk (Acid Lability): The tert-butoxy group is an acid-labile protecting group. In the
presence of strong acids (

), it undergoes hydrolysis or elimination.

o Reaction:

(Isobutylene Gas).

o Operational Risk:[2] If this solid is dissolved into a "General Organic Waste" carboy that
contains acidic HPLC waste (e.g., 0.1% TFA or HCI), it can slowly evolve isobutylene gas.
If the cap is torqued tight, the container may pressurize and rupture.
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o Combustibility: As an organic ester, it provides fuel for a fire. It must be segregated from
oxidizers to prevent ignition.

Step-by-Step Disposal Protocol
Phase 1: Waste Segregation (The "Golden Rule")

« |solate: Designate a specific waste stream for "Non-Halogenated Organics — Neutral/Basic."
» Verify pH: Ensure the receiving waste container has a pH

5.

« Solvent Choice: If disposing of pure solid, dissolve in a compatible non-halogenated solvent
(e.g., Acetone, Ethanol, or Ethyl Acetate) to facilitate transfer, OR dispose of the solid
container directly if permitted by your contractor.

Phase 2: Packaging & Labeling

o Container: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid metal cans if
the waste stream might become corrosive over time.

e Labeling:

[¢]

Primary Name: Methyl 4-tert-butoxybenzoate Solution.

Constituents: List the solvent (e.g., "Acetone 90%, Methyl 4-tert-butoxybenzoate 10%").

[¢]

o

Hazard Warnings: "FLAMMABLE", "IRRITANT".

o

Special Note: Add a custom sticker: "NO ACIDS — GAS EVOLUTION RISK".

Phase 3: Final Handoff

» Storage: Store in a cool, well-ventilated flammable cabinet until pickup.

o Disposal Path: Transfer to a licensed hazardous waste incinerator. This ensures complete
thermal destruction of the aromatic ring and ether linkage.

Visual Workflow: Decision Logic

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1625856/docs?utm_src=pdf-body#operational-disposal-guide-methyl-4-tert-butoxybenzoate
https://www.benchchem.com/product/b1625856/docs?utm_src=pdf-body#operational-disposal-guide-methyl-4-tert-butoxybenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625856?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the critical decision points to prevent accidental
pressurization.

Waste: Methyl 4-tert-butoxybenzoate

Physical State?

Dissolved in Solvent

Solid / Pure Substance

CRITICAL CHECK:
Is the Waste Stream Acidic?

Pack in solid waste drum (Yes (pH < 5),'Neutra|ize or Select New Container \No (Neutral/Basic)
/

STOP!
Risk of Isobutylene Gas Generation. Safe to Proceed
Do NOT Mix.

Segregate into
Non-Halogenated Organic Waste

Label: 'Flammable'
Add: 'NO ACIDS'

Ship for High-Temp Incineration
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Figure 1: Disposal decision tree emphasizing the exclusion of acidic waste streams to prevent
gas evolution.

Emergency Procedures

Scenario Immediate Action

Dampen with water to prevent dust. Sweep up
Spill (Solid) carefully. Place in a sealed bag labeled
"Hazardous Waste."

Eliminate ignition sources. Absorb with
Spill (Liquid) vermiculite or sand. Do not use sawdust

(combustible).

Wash with soap and water for 15 minutes. The
Skin Contact lipophilic nature of the ester aids skin

absorption; monitor for irritation.

Rinse cautiously with water for 15 minutes.
Eye Contact .
Remove contact lenses if present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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